Cas no 113402-57-6 (Carbonazidic acid, octyl ester)

• Product Name: Carbonazidic acid, octyl ester
• CAS No: 113402-57-6
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 1201431
• PubChem ID: 15155149
• Update Time: 2025-04-20

Carbonazidic acid, octyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonazidic acid, octyl ester
• octyl N-diazocarbamate
• Octyl carbonazidate
• DTXSID00569243
• octyl azidoformate
• 113402-57-6

• Inchi： 1S/C9H17N3O2/c1-2-3-4-5-6-7-8-14-9(13)11-12-10/h2-8H2,1H3
• InChI Key： KSIOIJHNENBTOT-UHFFFAOYSA-N
• SMILES： O(C(N=[N+]=[N-])=O)CCCCCCCC

Computed Properties

• Exact Mass: 199.13221
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 75.06